3-(2-chlorophenyl)-N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[2-[4-(2-methylpropylamino)-6-methylsulfanylpyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C23H26ClN7O2S/c1-13(2)11-26-20-16-12-27-31(21(16)29-23(28-20)34-4)10-9-25-22(32)18-14(3)33-30-19(18)15-7-5-6-8-17(15)24/h5-8,12-13H,9-11H2,1-4H3,(H,25,32)(H,26,28,29)
• InChI Key: VCHMFYJMCFUAHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCN3C4=NC(=NC(=C4C=N3)NCC(C)C)SC
• Molecular Formula: C23H26ClN7O2S
• Molecular Weight: 500.0 g/mol

Description

3-(2-chlorophenyl)-N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C23H26ClN7O2S and its molecular weight is 500.02. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorophenyl)-N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-methylisoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorophenyl)-N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-methylisoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Potential

• Anticancer and Antimicrobial Applications : A series of compounds related to 3-(2-chlorophenyl)-N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-methylisoxazole-4-carboxamide have shown significant antimicrobial and anticancer properties. For instance, Hafez, El-Gazzar, and Al-Hussain (2016) reported novel pyrazole derivatives exhibiting higher anticancer activity than doxorubicin, a standard reference drug (Hafez, El-Gazzar, & Al-Hussain, 2016). Similarly, El-Morsy, El-Sayed, and Abulkhair (2017) synthesized a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, one of which showed significant antitumor activity against the MCF7 breast adenocarcinoma cell line (El-Morsy, El-Sayed, & Abulkhair, 2017).

• Anticancer and Anti-5-Lipoxygenase Agents : Another research by Rahmouni et al. (2016) involved synthesizing novel pyrazolopyrimidines derivatives that demonstrated both cytotoxic (against HCT-116 and MCF-7 cancer cell lines) and 5-lipoxygenase inhibition activities, indicating their potential in cancer therapy and inflammation management (Rahmouni et al., 2016).

Synthesis and Characterization

• Synthetic Methods and Characterization : The synthesis and characterization of compounds in this chemical class have been extensively studied. For instance, Heo and Jeon (2017) described a solid-phase synthetic method for N-alkyl-4-alkylamino-1-aryl-1H-pyrazolo[3,4-d]pyrimidine-6-carboxamide derivatives, based on a biologically active scaffold (Heo & Jeon, 2017). Also, Ochi and Miyasaka (1983) focused on the synthesis of 2-substituted 2, 6-dihydro-3-hydroxy-7H-pyrazolo[4, 3-d]pyrimidin-7-ones, providing foundational knowledge for further research in this area (Ochi & Miyasaka, 1983).